Cas no 8048-39-3 (1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione - 1-deoxy-1-(methylamino)hexitol (1:1))

• Product name: 1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione - 1-deoxy-1-(methylamino)hexitol (1:1)
• CAS No: 8048-39-3
• MF: C₇H₁₇NO₅^.C₇H₈N₄O₂
• MW: 375.3776
• CID: 1801342
• PubChem ID: 67829207

1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione - 1-deoxy-1-(methylamino)hexitol (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione - 1-deoxy-1-(methylamino)hexitol (1:1)
• 1,3-dimethyl-7H-purine-2,6-dione,6-(methylamino)hexane-1,2,3,4,5-pentol
• 1442U7XKHA
• Q27251580
• 8048-39-3
• SCHEMBL9343141
• UNII-1442U7XKHA
• Theophylline meglumine

• Inchi： InChI=1S/C7H8N4O2.C7H17NO5/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13;1-8-2-4(10)6(12)7(13)5(11)3-9/h3H,1-2H3,(H,8,9);4-13H,2-3H2,1H3/t;4-,5+,6+,7+/m.0/s1
• InChI Key： SYVYGLNOQIZPJI-WZTVWXICSA-N
• SMILES： CNCC(C(C(C(CO)O)O)O)O.CN1C2=C(C(=O)N(C1=O)C)NC=N2

Computed Properties

• Exact Mass: 375.17539815g/mol
• Monoisotopic Mass: 375.17539815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183Ų